![molecular formula C19H26O3 B1252373 2-Hydroxyestradiol-3-methyl ether CAS No. 5976-65-8](/img/structure/B1252373.png)
2-Hydroxyestradiol-3-methyl ether
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Overview
Description
2-Hydroxyestradiol-3-methyl ether, also known as 2-hydroxy-3-methoxy-17beta-estradiol or 3-O-methyl-2-hydroxyestradiol, belongs to the class of organic compounds known as estrane steroids. These are steroids with a structure based on the estrane skeleton. Thus, this compound is considered to be a steroid lipid molecule. This compound is considered to be a practically insoluble (in water) and relatively neutral molecule. This compound has been found in human hepatic tissue tissue, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, this compound is primarily located in the membrane (predicted from logP) and cytoplasm. This compound can be biosynthesized from 17beta-estradiol.
2-hydroxyestradiol 3-methyl ether is a 17beta-hydroxy steroid that is 17beta-estradiol in which the hydrogen at position 2 has been replaced by a hydroxy group and the phenolic hydrogen at position 3 has bee replaced by a methyl group. It has a role as a human urinary metabolite. It is a 2-hydroxy steroid, a 17beta-hydroxy steroid, a C19-steroid and an aromatic ether. It derives from a 17beta-estradiol.
Scientific Research Applications
Synthesis and Characterization
- Synthesis Approaches : 2-Hydroxyestradiol can be synthesized from estradiol bis-THP-ether and later transformed into 2-methoxyestradiol, demonstrating its chemical versatility and potential for various applications in biochemistry and pharmacology (Kiuru & Wähälä, 2003).
Biological Effects and Mechanisms
- Influence on Cell Growth and Metabolism : The methylation of 2-hydroxyestradiol to 2-methoxyestradiol by catechol-O-methyl transferase (COMT) mediates antimitogenic effects on vascular smooth muscle cells and glomerular mesangial cells. This suggests potential roles in modulating cell growth in various tissues (Zacharia et al., 2002).
Analytical Techniques
- Detection and Analysis : Advanced chromatography and mass spectrometry techniques have been developed for the analysis of estrogen metabolites including 2-hydroxyestradiol-3-methyl ether. This enhances our understanding of its presence and role in biological systems (Xu et al., 2006).
Role in Disease Modulation
- Impact on Cardiovascular and Renal Diseases : 2-Hydroxyestradiol is hypothesized to attenuate cardiovascular and renal diseases, potentially acting as a prodrug for 2-methoxyestradiol. This underlines its significance in therapeutic research related to these diseases (Zacharia et al., 2004).
Properties
CAS No. |
5976-65-8 |
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Molecular Formula |
C19H26O3 |
Molecular Weight |
302.4 g/mol |
IUPAC Name |
(8R,9S,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-2,17-diol |
InChI |
InChI=1S/C19H26O3/c1-19-8-7-12-13(15(19)5-6-18(19)21)4-3-11-9-17(22-2)16(20)10-14(11)12/h9-10,12-13,15,18,20-21H,3-8H2,1-2H3/t12-,13+,15-,18-,19-/m0/s1 |
InChI Key |
MMKYSUOJWFKECQ-SSTWWWIQSA-N |
Isomeric SMILES |
C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2O)CCC4=CC(=C(C=C34)O)OC |
SMILES |
CC12CCC3C(C1CCC2O)CCC4=CC(=C(C=C34)O)OC |
Canonical SMILES |
CC12CCC3C(C1CCC2O)CCC4=CC(=C(C=C34)O)OC |
physical_description |
Solid |
Synonyms |
2-hydroxy-3-methoxyestradiol 2-OH-3-MeOE2 |
Origin of Product |
United States |
Retrosynthesis Analysis
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